Cas no 1208079-71-3 (N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine)

N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine structure
1208079-71-3 structure
Product Name:N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine
CAS No:1208079-71-3
MF:C11H13F4NO
MW:251.220637083054
CID:1213887
PubChem ID:75530132
Update Time:2025-04-20

N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine
    • 1208079-71-3
    • AKOS017344379
    • [(3-fluorophenyl)methyl][3-(trifluoromethoxy)propyl]amine
    • (3-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine
    • Inchi: 1S/C11H13F4NO/c12-10-4-1-3-9(7-10)8-16-5-2-6-17-11(13,14)15/h1,3-4,7,16H,2,5-6,8H2
    • InChI Key: AXUWAGQRXHXFNN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CNCCCOC(F)(F)F

Computed Properties

  • Exact Mass: 251.09332669g/mol
  • Monoisotopic Mass: 251.09332669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų
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